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Compound of Interest

Compound Name: Imidazole-4-carboxaldehyde

Cat. No.: B113399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Imidazole-4-carboxaldehyde is a pivotal heterocyclic building block in medicinal chemistry

and drug development, notably as a precursor in the synthesis of inhibitors for enzymes like

C17,20-lyase, a key target in prostate cancer therapy.[1] Understanding its solubility in various

organic solvents is critical for reaction optimization, purification, formulation, and overall

process development. This technical guide provides a comprehensive overview of the solubility

of Imidazole-4-carboxaldehyde, outlines a general experimental protocol for its determination,

and presents relevant workflows and biological pathways to contextualize its application.

Physicochemical Properties
Before delving into solubility, a summary of the key physicochemical properties of Imidazole-4-
carboxaldehyde is presented in Table 1.
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Property Value Reference

Molecular Formula C₄H₄N₂O [2]

Molecular Weight 96.09 g/mol [2]

Melting Point 173-174 °C [3]

Appearance White to light yellow powder [3]

pKa Not available

LogP -0.1 (Predicted) [3]

Solubility Data
Quantitative solubility data for Imidazole-4-carboxaldehyde in a wide range of organic

solvents is not readily available in published literature. However, qualitative assessments

consistently report its solubility in polar protic and polar aprotic solvents.

Table 2: Qualitative Solubility of Imidazole-4-carboxaldehyde

Solvent Qualitative Solubility Reference(s)

Dimethyl Sulfoxide (DMSO) Soluble [4]

Methanol Soluble [4]

To provide a broader context, Table 3 presents solubility data for the parent compound,

Imidazole, in various organic solvents. While not a direct substitute, this data offers insights into

the potential solubility behavior of its carboxaldehyde derivative, keeping in mind that the

aldehyde group will influence polarity and intermolecular interactions.

Table 3: Quantitative Solubility of Imidazole in Various Solvents
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Solvent Temperature (°C) Solubility ( g/100g ) Reference

Water 20 241 [5]

Ethanol - Very Soluble [5]

Diethyl Ether - Soluble [5]

Acetone - Soluble [5]

Pyridine - Soluble [5]

Benzene - Slightly Soluble [5]

Experimental Protocol for Solubility Determination
The following is a general, standardized protocol for determining the solubility of a solid organic

compound like Imidazole-4-carboxaldehyde in an organic solvent. This method is based on

the principle of reaching equilibrium saturation.

Materials and Equipment
Imidazole-4-carboxaldehyde (solid)

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,

toluene)

Analytical balance (± 0.1 mg)

Vials with screw caps

Constant temperature shaker or magnetic stirrer with temperature control

Syringe filters (0.45 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes
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Procedure
Preparation of Saturated Solutions:

Add an excess amount of Imidazole-4-carboxaldehyde to a series of vials, each

containing a known volume of a specific organic solvent.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker or on a magnetic stirrer set to a specific

temperature (e.g., 25 °C).

Agitate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short period to let

the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

Filter the collected supernatant through a 0.45 µm syringe filter into a clean, pre-weighed

vial to remove any undissolved solid.

Quantification:

Gravimetric Method: Evaporate the solvent from the filtered solution under reduced

pressure or in a fume hood and weigh the remaining solid.

Chromatographic/Spectroscopic Method:

Prepare a series of standard solutions of Imidazole-4-carboxaldehyde of known

concentrations in the respective solvent.

Generate a calibration curve by analyzing the standard solutions using HPLC or a UV-

Vis spectrophotometer.
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Dilute the filtered saturated solution with a known volume of the solvent to bring its

concentration within the range of the calibration curve.

Analyze the diluted sample and determine its concentration from the calibration curve.

Calculation of Solubility:

Calculate the solubility in g/100 mL or mol/L using the determined mass or concentration

and the initial volume of the solvent.

Visualizations
Experimental Workflow: Solubility Determination
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Workflow for Solubility Determination

Preparation

Sampling Quantification

Calculation

Add excess Imidazole-4-carboxaldehyde to solvent

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw and filter supernatant

Analyze filtered sample

Prepare standard solutions

Generate calibration curve (HPLC/UV-Vis)

Determine concentration from calibration curve

Calculate solubility (g/100mL or mol/L)

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of solubility.
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Signaling Pathway: Inhibition of Androgen Synthesis
Imidazole-4-carboxaldehyde is a precursor for inhibitors of C17,20-lyase, an enzyme critical

for androgen biosynthesis.[1] Androgens, such as testosterone, are key drivers of prostate

cancer cell growth and proliferation. By inhibiting C17,20-lyase, the production of androgens is

reduced, thereby impeding the signaling cascade that promotes tumor growth.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b113399?utm_src=pdf-body
https://www.msnchem.com/Imidazole-4-Carboxaldehyde-pd596943358.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Androgen Synthesis Pathway and Inhibition
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Caption: Inhibition of androgen synthesis by targeting C17,20-lyase.
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Conclusion
While quantitative solubility data for Imidazole-4-carboxaldehyde in a broad range of organic

solvents remains a gap in the literature, its qualitative solubility in polar solvents like DMSO and

methanol is well-established. The provided experimental protocol offers a robust framework for

researchers to determine precise solubility values tailored to their specific needs. The

significance of Imidazole-4-carboxaldehyde in the development of targeted cancer therapies,

particularly through the inhibition of androgen synthesis, underscores the importance of

understanding its fundamental physicochemical properties, including solubility. Further

research to quantify its solubility in a wider array of pharmaceutically and synthetically relevant

solvents would be highly beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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